Cas no 55233-36-8 (3,5,6-Trichloro-N-methylpyrazin-2-amine)

• Product Name: 3,5,6-Trichloro-N-methylpyrazin-2-amine
• CAS No: 55233-36-8
• MF: C₅H₄Cl₃N₃
• MW: 212.464357376099
• CID: 1092197
• PubChem ID: 72942107
• Update Time: 2025-04-23

3,5,6-Trichloro-N-methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,5,6-Trichloro-N-methylpyrazin-2-amine
• 55233-36-8

• Inchi： 1S/C5H4Cl3N3/c1-9-5-4(8)10-2(6)3(7)11-5/h1H3,(H,9,11)
• InChI Key： KYHFKDBTNZWXAI-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(N=1)Cl)Cl)NC

Computed Properties

• Exact Mass: 210.947080g/mol
• Monoisotopic Mass: 210.947080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 3,5,6-Trichloro-N-methylpyrazin-2-amine

3,5,6-Trichloro-N-methylpyrazin-2-amine: A Comprehensive Overview

The compound with CAS No 55233-36-8, commonly referred to as 3,5,6-Trichloro-N-methylpyrazin-2-amine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

Chemical Structure and Properties

3,5,6-Trichloro-N-methylpyrazin-2-amine is an aromatic heterocyclic compound featuring a pyrazine ring with three chlorine substituents at positions 3, 5, and 6. The pyrazine ring is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The presence of chlorine atoms introduces significant electron-withdrawing effects, which influence the electronic properties of the molecule. Additionally, the N-methyl group at position 2 adds to the molecule's stability and reactivity.

Synthesis and Characterization

The synthesis of 3,5,6-Trichloro-N-methylpyrazin-2-amine typically involves multi-step reactions starting from pyrazine derivatives. Recent studies have focused on optimizing synthesis pathways to enhance yield and purity. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the compound.

Applications in Industry

3,5,6-Trichloro-N-methylpyrazin-2-amine has found applications in various sectors due to its unique chemical properties. In agriculture, it serves as a precursor for herbicides and fungicides due to its ability to inhibit specific enzymes in pests and pathogens. In the pharmaceutical industry, it is used as an intermediate in drug synthesis targeting various diseases.

Recent Research Developments

Recent research has explored the use of 3,5,6-Trichloro-N-methylpyrazin-2-amine in advanced materials science applications. Studies have shown that this compound can act as a building block for constructing functional materials with tailored electronic properties. Additionally, investigations into its catalytic applications have revealed potential uses in asymmetric catalysis.

Safety and Handling

While handling CAS No 55233-36-8, appropriate safety measures should be followed to ensure safe working conditions. This includes wearing protective gear such as gloves and goggles when working with the compound.

In conclusion,
The compound CAS No 55233-36-8 or3,5,6-Trichloro-N-methylpyrazin-2-amime strong > continues to be a focal point in chemical research due to its versatile properties and wide-ranging applications.
As research progresses further into its potential uses,
this compound is expected to play an increasingly important role across multiple industries.